Cas no 34780-00-2 (3-Cyclohexene-1,2-diol)

• Product Name: 3-Cyclohexene-1,2-diol
• CAS No: 34780-00-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 2942709
• PubChem ID: 12407016
• Update Time: 2024-03-01

3-Cyclohexene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1,2-diol

• Inchi： 1S/C6H10O2/c7-5-3-1-2-4-6(5)8/h1,3,5-8H,2,4H2
• InChI Key： GRRYTPLUXFDFCG-UHFFFAOYSA-N
• SMILES： OC1C(C=CCC1)O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols